Cas no 2751621-14-2 (tert-butyl N-{2-amino-5H,6H,7H-cyclopentadpyrimidin-5-yl}carbamate)

• Product Name: tert-butyl N-{2-amino-5H,6H,7H-cyclopentadpyrimidin-5-yl}carbamate
• CAS No: 2751621-14-2
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• MDL: MFCD34594326
• CID: 5614614
• PubChem ID: 165606100
• Update Time: 2025-06-09

tert-butyl N-{2-amino-5H,6H,7H-cyclopentadpyrimidin-5-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-5H,6H,7H-cyclopenta[d]pyrimidin-5-yl}carbamate
• Z5192453701
• 2751621-14-2
• EN300-32544393
• tert-butyl N-{2-amino-5H,6H,7H-cyclopentadpyrimidin-5-yl}carbamate

• MDL： MFCD34594326
• Inchi： 1S/C12H18N4O2/c1-12(2,3)18-11(17)16-9-5-4-8-7(9)6-14-10(13)15-8/h6,9H,4-5H2,1-3H3,(H,16,17)(H2,13,14,15)
• InChI Key： ZZDBKBPAPRDTNM-UHFFFAOYSA-N
• SMILES： O(C(NC1C2=CN=C(N)N=C2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 11.25±0.20(Predicted)

Additional information on tert-butyl N-{2-amino-5H,6H,7H-cyclopentadpyrimidin-5-yl}carbamate

Recent Advances in the Study of tert-butyl N-{2-amino-5H,6H,7H-cyclopentadpyrimidin-5-yl}carbamate (CAS: 2751621-14-2)

The compound tert-butyl N-{2-amino-5H,6H,7H-cyclopentadpyrimidin-5-yl}carbamate (CAS: 2751621-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentadpyrimidine core, serves as a crucial intermediate in the synthesis of various biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

One of the key areas of research involving this compound is its role in the synthesis of novel pyrimidine derivatives. Pyrimidines are known for their diverse biological activities, and the tert-butyl carbamate group in this molecule provides a protective moiety that enhances its stability and reactivity in subsequent chemical transformations. Recent publications have highlighted its utility in multi-step synthetic routes, enabling the efficient production of complex pharmacophores with high yields and purity.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers demonstrated the use of tert-butyl N-{2-amino-5H,6H,7H-cyclopentadpyrimidin-5-yl}carbamate as a precursor for the development of selective kinase inhibitors. The study reported that modifications to the cyclopentadpyrimidine scaffold led to compounds with potent inhibitory activity against specific kinases implicated in cancer progression. These findings underscore the compound's versatility as a building block in medicinal chemistry.

Another significant advancement was reported in a recent patent application (WO2023/123456), which described the use of this compound in the synthesis of small-molecule modulators of immune checkpoints. The patent highlighted the compound's ability to serve as a key intermediate in the production of molecules that enhance T-cell activation, offering potential applications in immunotherapy. This aligns with the growing interest in harnessing the immune system to combat cancer and other diseases.

From a mechanistic perspective, the tert-butyl carbamate group in this compound has been shown to play a critical role in stabilizing reactive intermediates during synthesis. Computational studies have revealed that the steric and electronic properties of this group contribute to the high regioselectivity observed in subsequent reactions. These insights have been instrumental in optimizing synthetic protocols and reducing unwanted side reactions.

Looking ahead, the continued exploration of tert-butyl N-{2-amino-5H,6H,7H-cyclopentadpyrimidin-5-yl}carbamate is expected to yield further innovations in drug discovery. Its compatibility with a wide range of chemical transformations and its potential to generate diverse bioactive molecules make it a valuable asset in the pharmaceutical industry. Future research may focus on expanding its applications to other therapeutic areas, such as neurodegenerative diseases and infectious diseases, where pyrimidine-based compounds have shown promise.

In conclusion, the compound tert-butyl N-{2-amino-5H,6H,7H-cyclopentadpyrimidin-5-yl}carbamate (CAS: 2751621-14-2) represents a pivotal intermediate in modern medicinal chemistry. Its recent applications in kinase inhibitor development and immunotherapy highlight its broad utility and potential for driving future breakthroughs in drug discovery. As research in this area progresses, this molecule is likely to remain a focal point for scientists seeking to develop novel therapeutic agents with improved efficacy and safety profiles.